Cas no 2168042-80-4 (3-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylicacid)

• Product Name: 3-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylicacid
• CAS No: 2168042-80-4
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 6794389
• PubChem ID: 138111445
• Update Time: 2025-11-02

3-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid
• 3-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylicacid
• 2168042-80-4

• Inchi： 1S/C7H4BrN3O2/c8-4-2-9-5-3(7(12)13)1-10-6(5)11-4/h1-2H,(H,10,11)(H,12,13)
• InChI Key： AOQBWZCNBFUCDF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C(=O)O)=CNC2=N1

Computed Properties

• Exact Mass: 240.94869g/mol
• Monoisotopic Mass: 240.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylicacid

Comprehensive Overview of 3-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (CAS No. 2168042-80-4)

3-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (CAS No. 2168042-80-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyrazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both a bromine substituent and a carboxylic acid functional group makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antiviral agents.

In recent years, the demand for pyrrolopyrazine derivatives has surged, driven by their relevance in targeting cancer and inflammatory diseases. The 3-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid scaffold is often explored for its ability to modulate key enzymatic pathways. For instance, its structural similarity to purine bases allows it to interact with ATP-binding sites in proteins, making it a promising candidate for small-molecule therapeutics. This aligns with the growing trend in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

The synthesis of 3-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid typically involves multi-step organic reactions, including halogenation and carboxylation. Its CAS No. 2168042-80-4 is frequently searched in chemical databases by scientists looking for building blocks in medicinal chemistry. The compound’s molecular weight and solubility properties are critical for formulation studies, especially in drug delivery systems. Recent publications have highlighted its role in optimizing bioavailability and pharmacokinetics, which are hot topics in pharmaceutical R&D.

Another area of interest is the compound’s potential in agrochemical innovation. The bromine atom in 3-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid can serve as a reactive site for further modifications, enabling the creation of novel pesticides or herbicides. This is particularly relevant given the increasing focus on sustainable agriculture and the need for environmentally friendly solutions. Companies specializing in crop protection are actively investigating such compounds to address resistance issues in pests and weeds.

From a commercial perspective, CAS No. 2168042-80-4 is listed by several chemical suppliers as a high-purity reagent, catering to the needs of contract research organizations (CROs) and academic labs. Its pricing and availability are often discussed in forums dedicated to chemical sourcing, reflecting its importance in the supply chain. Additionally, the compound’s spectral data (e.g., NMR, HPLC) is meticulously documented to ensure reproducibility in experiments, a key concern for quality control in synthetic chemistry.

Looking ahead, the exploration of 3-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid is expected to expand into bioconjugation and proteomics, where its reactive groups can be leveraged for labeling biomolecules. This aligns with the broader shift toward multidisciplinary research, combining chemistry, biology, and data science. As AI-driven drug discovery gains traction, compounds like this will likely play a pivotal role in virtual screening and molecular docking studies.

In summary, 3-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid (CAS No. 2168042-80-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity make it a valuable asset for researchers tackling some of today’s most pressing challenges in healthcare and sustainability. As scientific advancements continue, this compound is poised to remain at the forefront of innovation.